Cas no 1804468-29-8 (Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate)

Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features both amino and trifluoromethoxy functional groups, enhancing reactivity and enabling diverse synthetic modifications. The presence of the electron-withdrawing trifluoromethoxy group improves metabolic stability, while the amino and aminomethyl substituents offer sites for further derivatization. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, including heterocyclic compounds with potential therapeutic properties. Its well-defined chemical properties and high purity make it suitable for research and development in medicinal chemistry and material science.
Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate structure
1804468-29-8 structure
Product Name:Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate
CAS No:1804468-29-8
MF:C9H10F3N3O3
MW:265.189212322235
CID:4930280
Update Time:2025-08-05

Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate
    • Inchi: 1S/C9H10F3N3O3/c1-17-8(16)4-2-6(18-9(10,11)12)15-5(3-13)7(4)14/h2H,3,13-14H2,1H3
    • InChI Key: FIYQXCPCEZATQN-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC(C(=O)OC)=C(C(CN)=N1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • XLogP3: 1
  • Topological Polar Surface Area: 101

Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022003354-500mg
Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate
1804468-29-8 97%
500mg
$980.00 2022-04-02
Alichem
A022003354-1g
Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate
1804468-29-8 97%
1g
$1,747.20 2022-04-02

Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate Related Literature

Additional information on Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804468-29-8): A Comprehensive Overview

Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1804468-29-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including amino, hydroxymethyl, and trifluoromethoxy substituents, contributes to its diverse chemical reactivity and potential biological activity.

The compound's molecular structure incorporates a pyridine core, which is a common scaffold in many bioactive molecules. Pyridines are well-known for their role in various pharmacological applications, ranging from antiviral to anticancer agents. The specific arrangement of substituents on the pyridine ring in Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate enhances its potential to interact with biological targets, making it an attractive molecule for medicinal chemists.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The trifluoromethoxy group, in particular, is a frequently employed moiety in drug design due to its ability to modulate metabolic stability and binding affinity. The incorporation of this group into the pyridine core of Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate suggests that it may exhibit enhanced pharmacokinetic properties compared to its unsubstituted counterparts.

The amino and hydroxymethyl groups present in the compound also contribute to its chemical versatility. These functional groups can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. Such interactions are often essential for achieving high affinity and selectivity in drug design. The presence of multiple amino groups further suggests that Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate may have the potential to act as a multivalent ligand, capable of engaging with multiple binding sites on a target protein or receptor.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with increasing accuracy. These tools have been instrumental in guiding the design and optimization of novel drug candidates. In the case of Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate, computational studies could help elucidate its potential interactions with various biological targets, thereby providing insights into its pharmacological activity.

The synthesis of Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of complex heterocyclic compounds. Techniques such as multi-step organic synthesis, catalytic transformations, and flow chemistry have all contributed to advancements in this area. The successful synthesis of this compound would open up new avenues for exploring its biological properties.

In conclusion, Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation. As our understanding of drug design principles continues to evolve, compounds like Methyl 3-amino-2-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-carboxylate are likely to play a crucial role in the development of novel therapeutic agents.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited